Cas no 2096331-43-8 (3,5-Difluoro-4-propoxyphenylboronic acid)

• Product Name: 3,5-Difluoro-4-propoxyphenylboronic acid
• CAS No: 2096331-43-8
• MF: C₉H₁₁BF₂O₃
• MW: 215.989650011063
• MDL: MFCD20231441
• CID: 4637846
• PubChem ID: 56776590
• Update Time: 2025-07-22

3,5-Difluoro-4-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-propoxyphenylboronic acid
• BS-34367
• 2096331-43-8
• CS-0178202
• E97895
• (3,5-difluoro-4-propoxyphenyl)boronicacid
• (3,5-difluoro-4-propoxyphenyl)boronic acid
• MFCD20231441

• MDL： MFCD20231441
• Inchi： 1S/C9H11BF2O3/c1-2-3-15-9-7(11)4-6(10(13)14)5-8(9)12/h4-5,13-14H,2-3H2,1H3
• InChI Key： NGMFHAGRFNZKKZ-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=C(OCCC)C(F)=C1)(O)O

Computed Properties

• Exact Mass: 216.0769307g/mol
• Monoisotopic Mass: 216.0769307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,5-Difluoro-4-propoxyphenylboronic acid

Introduction to 3,5-Difluoro-4-propoxyphenylboronic Acid (CAS No. 2096331-43-8)

3,5-Difluoro-4-propoxyphenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2096331-43-8, features a phenyl ring substituted with fluorine atoms at the 3rd and 5th positions and a propoxy group at the 4th position, along with a boronic acid functional group. The presence of fluorine atoms enhances the electronic properties of the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

The utility of 3,5-Difluoro-4-propoxyphenylboronic acid lies in its role as a key intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic molecules. The boronic acid moiety facilitates the formation of carbon-carbon bonds with aryl or vinyl halides, enabling the synthesis of diverse aromatic compounds. This reaction is particularly useful in pharmaceutical applications where precise molecular architecture is crucial for biological activity.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine atoms into aromatic rings can modulate electronic effects, lipophilicity, and hydrogen bonding capabilities, thereby influencing the pharmacokinetic and pharmacodynamic properties of drug candidates. 3,5-Difluoro-4-propoxyphenylboronic acid exemplifies this trend, as it serves as a versatile building block for designing novel therapeutic agents.

One of the most compelling applications of 3,5-Difluoro-4-propoxyphenylboronic acid is in the development of anticancer drugs. Fluorinated phenyl derivatives have shown promise in targeting specific enzymes and receptors involved in cancer cell proliferation. For instance, recent studies have demonstrated that compounds incorporating fluorinated aromatic rings exhibit potent inhibitory effects on kinases and other enzymes overexpressed in tumor cells. The propoxy group in 3,5-Difluoro-4-propoxyphenylboronic acid further enhances its potential as a pharmacophore by improving solubility and bioavailability.

Moreover, the compound has found relevance in materials science, particularly in the synthesis of organic electronic materials such as organic light-emitting diodes (OLEDs) and semiconductors. The electronic properties imparted by the fluorine atoms make 3,5-Difluoro-4-propoxyphenylboronic acid an excellent candidate for designing materials with tailored optoelectronic characteristics. Researchers have leveraged its reactivity to develop novel fluorene-based polymers that exhibit high charge carrier mobility and excellent thermal stability.

The synthesis of 3,5-Difluoro-4-propoxyphenylboronic acid typically involves multi-step organic transformations starting from commercially available precursors such as 4-propoxyiodobenzene. The introduction of fluorine atoms at the 3rd and 5th positions is achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves converting the halogenated intermediate into the boronic acid derivative using established protocols involving lithium or magnesium halides followed by treatment with boron tribromide or boron trichloride.

In conclusion, 3,5-Difluoro-4-propoxyphenylboronic acid (CAS No. 2096331-43-8) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for constructing complex molecules with tailored biological and electronic properties. As research continues to uncover new applications for fluorinated aromatic compounds, 3,5-Difluoro-4-propoxyphenylboronic acid is poised to play an increasingly important role in drug discovery and advanced material development.